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Compound of Interest

Compound Name: Dynorphin B (1-13) tfa

Cat. No.: B15618223

Essential Safety and Handling Guide for
Dynorphin B (1-13) TFA

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Dynorphin B (1-13) TFA. Adherence to these
protocols is essential for ensuring personal safety and maintaining a compliant laboratory
environment. Dynorphin B (1-13) is a potent opioid peptide, and its trifluoroacetic acid (TFA)
salt form necessitates careful handling due to the corrosive nature of TFA.[1]

Hazard Identification and Risk Assessment

Dynorphin B (1-13) TFA presents a dual hazard: the pharmacological activity of the peptide
and the chemical corrosivity of the TFA salt.

e Dynorphin B (1-13): As a potent kappa-opioid receptor agonist, inhalation, ingestion, or skin
absorption may lead to significant physiological effects.[2][3] Although the full toxicological
properties have not been thoroughly investigated, its potency warrants caution.[4][5]

 Trifluoroacetic Acid (TFA): TFAis a strong corrosive acid that can cause severe skin burns
and eye damage.[1][6] It is also harmful if inhaled.[7]

A thorough risk assessment should be conducted before handling this compound to establish
laboratory-specific safety procedures.
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Dynorphin B (1-13)

TFA to minimize exposure.

PPE Category Item Specifications and Use
Required for protection against
Eye and Face Protection Safety Goggles liquid splashes and chemical

vapors.[6]

Face Shield

Recommended when there is
a significant risk of splashing,
such as during the initial
reconstitution of the lyophilized
powder.[8]

Body Protection

Laboratory Coat

A standard lab coat is the
minimum requirement to
protect clothing and skin from

potential splashes.[6]

Hand Protection

Chemical-Resistant Gloves

Nitrile gloves are commonly
used.[8] Consider double-
gloving for added protection,
especially when handling

concentrated solutions.[8]

Respiratory Protection

Respirator

Necessary when working with
the lyophilized powder to avoid
inhalation of fine particles or
when engineering controls are
insufficient.[8][9]

Operational Plan: Step-by-Step Handling

Procedures

1. Receiving and Storage:
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Upon receipt, visually inspect the container for any damage or compromised seals.[8]

Store the lyophilized peptide at -20°C in a tightly sealed, light-protective, and desiccated
container.[3]

Before opening, allow the container to equilibrate to room temperature in a desiccator to
prevent condensation.[8]

. Reconstitution:

All handling of the lyophilized powder and concentrated solutions should be performed in a
certified chemical fume hood to minimize inhalation risk.[6]

Wear all recommended PPE, including a respirator when handling the powder.[8]

Carefully add the desired solvent to the vial containing the lyophilized peptide. For many
peptides, sterile, distilled water is a suitable solvent.[10]

Gently swirl or vortex to dissolve the peptide. Avoid vigorous shaking, which can cause
denaturation.

. Experimental Use:

When working with solutions, continue to wear appropriate PPE, including safety goggles
and gloves.[9]

Use calibrated equipment for all measurements to ensure accuracy.
Avoid generating aerosols.

Emergency Procedures

Spill Response:

e Minor Spills:

o Alert personnel in the immediate area.[6]
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[e]

Ensure the area is well-ventilated.[6]

o

Wearing appropriate PPE, absorb the spill with an inert material (e.g., sand, vermiculite).
[11]

o

Collect the contaminated material into a designated hazardous waste container.[11]

[¢]

Clean the spill area with a suitable decontaminating solution.
e Major Spills:

o Evacuate the laboratory immediately.[6]

o Alert your institution's emergency response team.[12]
Exposure Response:

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing.[12] Seek medical attention.[12]

o Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the
eyelids open.[12] Seek immediate medical attention.[12]

 Inhalation: Move to fresh air immediately.[13] If breathing is difficult, seek medical attention.

 Ingestion: Rinse mouth with water.[14] Do not induce vomiting. Seek immediate medical
attention.

Disposal Plan

Proper disposal of Dynorphin B (1-13) TFA and associated waste is critical to prevent
environmental contamination and ensure safety.

e Chemical Waste:

o All solutions containing Dynorphin B (1-13) TFA must be collected as hazardous
chemical waste.[6][12]

o Do not dispose of this material down the drain.[6][12]
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o Store waste in a clearly labeled, sealed, and compatible container.[6] The label should
indicate "Hazardous Waste" and "Trifluoroacetic Acid".[6]

o Contaminated Materials:

o All materials that have come into contact with the peptide, such as pipette tips, gloves, and
empty vials, must be collected in a designated hazardous waste container.[8]

o Waste Collection:

o Arrange for the disposal of hazardous waste through your institution's Environmental
Health and Safety (EH&S) department.[12]

Experimental Workflow and Safety Protocol
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Caption: Workflow for the safe handling and disposal of Dynorphin B (1-13) TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15618223?utm_src=pdf-custom-synthesis
https://foreveryoungpharmacy.com/trifluoroacetic-acid-tfa-in-peptides-unraveling-the-chemistry-and-safety/
https://www.medchemexpress.com/dynorphin-b-1-13-tfa.html
https://immunomart.com/product/dynorphin-b-1-13-tfa83335-41-5free/
https://www.peptide.com/wp-content/uploads/2019/06/SDSP001592.pdf
https://files.core.ac.uk/download/pdf/216126109.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Gfp150_TFA_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=O4901500&productDescription=TRIFLUOROACETIC+ACID+R+500ML&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Peptide_5e.pdf
https://www.peptide.co.jp/pdf/msds/en/4524_20210330_en.pdf
https://lifetein.com/blog/should-i-have-tfa-removed-from-my-peptide/
https://store.apolloscientific.co.uk/storage/msds/PC7161_msds.pdf
https://www.ehs.washington.edu/system/files/resources/trifluoroaceticacid.docx
https://dl.novachem.com.au/sds/assets/novachem.sds.008708.pdf
https://www.amherst.edu/system/files/Trifluoroacetic%20Acid.pdf
https://www.benchchem.com/product/b15618223#personal-protective-equipment-for-handling-dynorphin-b-1-13-tfa
https://www.benchchem.com/product/b15618223#personal-protective-equipment-for-handling-dynorphin-b-1-13-tfa
https://www.benchchem.com/product/b15618223#personal-protective-equipment-for-handling-dynorphin-b-1-13-tfa
https://www.benchchem.com/product/b15618223#personal-protective-equipment-for-handling-dynorphin-b-1-13-tfa
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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